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Compound of Interest

Compound Name: Periglaucine A

Cat. No.: B15580457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental molecular properties of

Periglaucine A, a natural product with recognized biological activities. The following sections

detail its molecular formula and weight, presented for clarity and ease of use in research and

development contexts.

Molecular Data Summary
The essential molecular details of Periglaucine A are presented in the table below. This

information is critical for a variety of applications, including analytical chemistry, pharmacology,

and synthetic chemistry.

Property Value Citation(s)

Molecular Formula C₂₀H₂₃NO₆ [1][2][3]

Molecular Weight 373.4 g/mol [2][3]

CAS Number 1025023-04-4 [1][3]

Experimental Context
Periglaucine A has been identified as an inhibitor of hepatitis B virus (HBV) surface antigen

(HBsAg) secretion in Hep G2.2.15 cells.[1][2] This biological activity underscores the
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importance of accurately characterizing its physical and chemical properties for further

investigation in antiviral drug discovery and development. The purity of Periglaucine A for

experimental use is typically determined by High-Performance Liquid Chromatography (HPLC),

with purities of 95% being reported.[3] For experimental purposes, it is often dissolved in

Dimethyl sulfoxide (DMSO).[3]

Logical Relationship of Molecular Properties
The following diagram illustrates the foundational relationship between Periglaucine A and its

key molecular identifiers.

Figure 1: Core Molecular Properties of Periglaucine A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Overview of Periglaucine A: Molecular
Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580457#periglaucine-a-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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